1-(bromomethyl)-2-(2-methylpropoxy)benzene

• IUPAC Name: 1-(bromomethyl)-2-(2-methylpropoxy)benzene
• InChI: InChI=1S/C11H15BrO/c1-9(2)8-13-11-6-4-3-5-10(11)7-12/h3-6,9H,7-8H2,1-2H3
• InChI Key: IMRPPXKOKBZGQO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=CC=CC=C1CBr
• Molecular Formula: C11H15BrO
• Molecular Weight: 243.14 g/mol
• CAS No.: 1094303-23-7

Description

“1-(bromomethyl)-2-(2-methylpropoxy)benzene” is a chemical compound with the empirical formula C8H9BrO. It is a solid substance and its molecular weight is 201.06.

Molecular Structure Analysis

The SMILES string of “this compound” is COCc1ccccc1Br. The InChI is 1S/C8H9BrO/c1-10-6-7-4-2-3-5-8(7)9/h2-5H,6H2,1H3.

Scientific Research Applications

X-Ray Structure Determinations and Molecular Interactions

The study of bromo- and bromomethyl-substituted benzenes, including compounds similar to 1-(bromomethyl)-2-(2-methylpropoxy)benzene, reveals insights into the molecular interactions such as C–H···Br, C–Br···Br, and C–Br···π interactions. These structural determinations help in understanding the packing motifs and the role of Br···Br interactions in the crystal structure, which is crucial for designing materials with specific properties (Jones, Kuś, & Dix, 2012).

Synthesis of Non-Peptide Small Molecular Antagonists

Another application is in the synthesis of novel benzamide derivatives with potential biological activities. For example, the creation of non-peptide small molecular antagonists using compounds related to this compound demonstrates the role of such chemicals in developing therapeutic agents (Bi, 2015).

Green Electro-Synthesis

The electrochemical reduction of 1,2-bis(bromomethyl)benzene, a compound structurally related to this compound, has been explored in the green and convergent synthesis of diels-alder products. This research highlights the environmentally friendly methods of synthesizing complex molecules, contributing to the sustainable development of chemical manufacturing processes (Habibi, Pakravan, & Nematollahi, 2014).

Synthesis and Properties of Brominated Compounds

The synthesis and characterization of brominated compounds derived from 6,6′-dimethyl-[2,2′-bi-1H-indene]-3,3′-diethyl-3,3′-dihydroxy-1,1′-diones, including the study of photochromic properties and molecular packing, indicate the versatility of bromomethyl-substituted compounds in materials science. These findings can guide the development of materials with specific optical properties (Chen et al., 2010).

Safety and Hazards

The compound has been classified as Acute Tox. 4 Oral according to the GHS07 classification. The hazard statement is H302. The storage class code is 11 - Combustible Solids. The WGK is 3.